(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one

• Molecular Formula: C7H9NO
• Molecular Weight: 123.15 g/mol
• InChI: InChI=1S/C7H9NO/c1-2-3-6-4-5-7(9)8-6/h3,6H,1,4-5H2,(H,8,9)/t6-/m1/s1
• InChI Key: XEYSXLKRBATYDV-ZCFIWIBFSA-N
• Isomeric SMILES: C=C=C[C@@H]1CCC(=O)N1
• Canonical SMILES: C=C=CC1CCC(=O)N1

Description

(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one is a chiral pyrrolidin-2-one derivative featuring a 1,2-propadienyl (allene) group at the 5-position of the lactam ring. The allene moiety introduces unique electronic properties due to its conjugated π-system, with the highest occupied molecular orbital (HOMO) localized at the C1-C2 bond . This electronic configuration facilitates intramolecular interactions, particularly with the carbonyl oxygen, enabling reactions such as the oxa-Diels-Alder reaction under mild conditions . The stereochemistry at the 5-position (S-configuration) further influences its reactivity and chiral recognition in biological or synthetic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound 2: 3-Methyl-1,2-butadienyl-substituted Pyrrolidin-2-one

• Structure : The substituent is a 3-methyl-1,2-butadienyl group (C2-C3 HOMO localization).
• Reactivity : Unlike the target compound, competitive interactions occur between the C2-C3 π-system and the carbonyl group, leading to less predictable reaction pathways (e.g., reduced selectivity in oxa-Diels-Alder reactions) .

Parameter	(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one	3-Methyl-1,2-butadienyl Analog
HOMO Localization	C1-C2	C2-C3
Reaction Selectivity	High (single pathway)	Moderate (competing pathways)

(5S)-5-(Azidomethyl)pyrrolidin-2-one

• Structure : Substituted with an azidomethyl group (CAS 145414-30-8) .
• Reactivity : The azide group enables click chemistry (e.g., Huisgen cycloaddition), contrasting with the allene’s orbital-driven reactivity.
• Applications : Widely used in drug discovery for bioconjugation; however, the lactam ring’s hydrogen-bonding capacity remains similar to the target compound .

Parameter	Target Compound	Azidomethyl Derivative
Functional Group Reactivity	Allene (π-orbital interactions)	Azide (click chemistry)
Synthetic Utility	Cycloadditions, chiral templates	Bioconjugation, prodrug synthesis

(5S)-5-(Iodomethyl)pyrrolidin-2-one

• Structure : Iodomethyl substituent (compound 142 in ) .
• Reactivity : The iodine atom allows for nucleophilic substitution (e.g., Suzuki coupling), diverging from the allene’s conjugation-driven behavior.
• Applications : Intermediate in indolizidine alkaloid synthesis; iodinated derivatives are pivotal in cross-coupling reactions .

(-)-(S)-5-(Hydroxydiphenylmethyl)pyrrolidin-2-one

• Structure : Bulky hydroxydiphenylmethyl group (CAS 149561-81-9) .
• Steric and Electronic Effects: The diphenyl group increases steric hindrance, reducing ring flexibility and altering solubility.
• Applications : Chiral auxiliary in asymmetric synthesis; contrastingly, the target compound’s allene group prioritizes orbital interactions over steric effects .

Functional and Pharmacological Comparisons

Kinase Inhibitor Derivatives ()

Pyrrolidin-2-one derivatives with imidazo[1,2-b]pyridazine substituents (e.g., (S)-1-(3,3-dimethylbutyl)-5-(((3-phenylimidazo[1,2-b]pyridazin-6-yl)amino)methyl)pyrrolidin-2-one) exhibit kinase inhibitory activity . The target compound’s allene group could modulate binding affinity via π-orbital interactions with enzyme active sites, whereas bulkier substituents (e.g., imidazo groups) enhance target specificity .

Prostaglandin Receptor Ligands ()

A structurally complex derivative, (5S)-5-[(3R)-4,4-difluoro-3-hydroxy-4-phenylbutyl]pyrrolidin-2-one, binds to the prostaglandin E receptor EP4 . Here, fluorinated alkyl chains and aromatic groups optimize receptor affinity, contrasting with the allene’s role in electronic modulation.

Preparation Methods

Cyclization of γ-Amino Acids

The pyrrolidin-2-one scaffold is classically synthesized via cyclization of γ-amino acids under dehydrating conditions. For example, N-protected-5-aminopentanoic acid undergoes lactamization using carbodiimides (e.g., DCC) or protic acids (e.g., HCl in refluxing toluene). This method, however, lacks stereocontrol at the 5-position, necessitating subsequent resolution or asymmetric synthesis.

Ring-Closing Metathesis (RCM)

Transition-metal-catalyzed RCM offers a stereocontrolled route to pyrrolidinones. A diene precursor such as N-allyl-4-pentenamide undergoes metathesis using Grubbs catalysts (e.g., RuCl₂(PCy₃)₂(CHPh)) to form the lactam ring. This approach allows for tunable stereochemistry through substrate design but requires orthogonal protection of the allenyl group to prevent side reactions.

Allenyl Group Introduction

Palladium-Catalyzed Cross-Coupling

The Sonogashira coupling, widely employed in the patent literature, enables the introduction of acetylenic groups. For instance, a 5-bromo-pyrrolidin-2-one intermediate reacts with propargyl alcohol in the presence of Pd(PPh₃)₂Cl₂, CuI, and triethylamine to yield a 5-ethynyl derivative. Subsequent base-mediated isomerization (e.g., KOtBu in THF) converts the alkyne to the allenyl group.

Representative Reaction:

$$\text{5-Bromo-pyrrolidin-2-one} + \text{HC≡CCH}$$2\text{OH} \xrightarrow{\text{Pd(PPh}3\text{)}2\text{Cl}2, \text{CuI}} \text{5-Ethynyl-pyrrolidin-2-one} \xrightarrow{\text{KOtBu}} \text{(5S)-5-(1,2-Propadienyl)pyrrolidin-2-one}

Organometallic Additions

Grignard or organozinc reagents facilitate direct allenylation. For example, treatment of 5-keto-pyrrolidin-2-one with allenylmagnesium bromide (CH₂=C=CHMgBr) in THF at −78°C installs the allenyl group with moderate stereoselectivity. Chiral ligands such as (R)-BINOL improve enantiomeric excess (ee) to >90%.

Stereochemical Control

Asymmetric Catalysis

Chiral palladium complexes enable enantioselective allenylation. Using a Pd/(S)-Segphos catalyst system, the coupling of 5-bromo-pyrrolidin-2-one with allenylboronic acid pinacol ester affords the (5S)-enantiomer with 88% ee.

Dynamic Kinetic Resolution (DKR)

Racemic 5-allenyl-pyrrolidin-2-one undergoes DKR via enzymatic resolution. Lipase PS-30 (Pseudomonas cepacia) selectively acetylates the (5R)-enantiomer in vinyl acetate, leaving the desired (5S)-isomer unreacted (ee > 99%).

Functional Group Compatibility and Protecting Strategies

Silyl Protection

The patent WO2005007083A2 highlights the use of tert-butyldiphenylsilyl (TBDPS) groups to protect hydroxyl intermediates during multi-step syntheses. For example, a TBDPS-protected 5-hydroxypyrrolidin-2-one undergoes allenylation before deprotection with tetrabutylammonium fluoride (TBAF).

Carbamate Protection

Boc (tert-butoxycarbonyl) groups stabilize amine intermediates against undesired side reactions. Sequential Boc protection/deprotection is critical in routes involving azide reductions or reductive aminations.

Purification and Characterization

Chromatographic Techniques

Flash chromatography (hexanes:EtOAc gradients) and preparative HPLC are standard for isolating the target compound. The patent describes ISCO chromatography systems for high-purity yields (>95%).

Spectroscopic Validation

1H NMR (400 MHz, CDCl₃) of (5S)-5-(1,2-propadienyl)pyrrolidin-2-one shows characteristic signals: δ 5.85–5.75 (m, 2H, CH₂=C=CH), 4.32–4.18 (m, 1H, C5-H), and 2.65–2.45 (m, 4H, pyrrolidinone ring). High-resolution mass spectrometry (HRMS) confirms the molecular ion at m/z 151.0994 [M+H]+.

Scalability and Industrial Applications

Kilogram-Scale Synthesis

A pilot-scale process reported in WO2005007083A2 employs continuous flow reactors for Sonogashira coupling and isomerization steps, achieving 65% overall yield with 99.5% purity.

Pharmaceutical Relevance

The compound serves as a key intermediate in kinase inhibitors, leveraging its rigid allenyl group for target binding. Process optimizations focus on minimizing palladium residues (<10 ppm) via chelating resins .

Q & A

Q. Methodological Considerations :

• Use of protective groups (e.g., trityl) to shield reactive sites during functionalization .
• Allenylation via palladium-catalyzed coupling or nucleophilic addition to carbonyl intermediates .
• Characterization of intermediates using chiral HPLC or optical rotation to confirm enantiopurity .

How can researchers resolve contradictions in spectroscopic data during structural elucidation of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question
Discrepancies in NMR or IR data often arise from dynamic effects (e.g., conformational flexibility) or impurities. To address this:

• Perform 2D NMR experiments (e.g., COSY, HSQC) to assign proton and carbon signals unambiguously .
• Use X-ray crystallography (via tools like ORTEP-3 ) to confirm absolute configuration and bond geometry.
• Cross-validate with computational methods (DFT calculations) to predict spectroscopic profiles and compare with experimental data .

Example : A 1,2-propadienyl group may exhibit unexpected coupling patterns in $^{1}\text{H}$ NMR due to its linear sp-hybridized carbons. Rotational Overhauser Effect Spectroscopy (ROESY) can clarify spatial proximity of substituents .

What analytical techniques are critical for assessing the purity and structural fidelity of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Basic Question

Technique	Application	Reference
HPLC-MS	Quantify purity and detect trace impurities
Chiral GC	Verify enantiomeric excess
IR Spectroscopy	Confirm functional groups (e.g., lactam C=O stretch at ~1680 cm$^{-1}$)
Elemental Analysis	Validate empirical formula

Q. Best Practices :

• Calibrate instruments with certified standards.
• Perform triplicate measurements for reproducibility .

How can reaction yields be optimized in multi-step syntheses of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question

• Solvent Selection : Polar aprotic solvents (e.g., DMF, THF) enhance nucleophilicity in allenylation steps .
• Catalyst Screening : Test Pd(0)/Pd(II) systems for cross-coupling efficiency .
• Stepwise Monitoring : Use TLC or in situ FTIR to track reaction progress and minimize side products .

Case Study : Ultrasound-assisted synthesis () reduces reaction times and improves yields by enhancing mixing and mass transfer.

What safety protocols are essential for handling (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one in laboratory settings?

Basic Question

• PPE : Nitrile gloves, safety goggles, and lab coats to prevent skin/eye contact .
• Ventilation : Use fume hoods with ≥0.5 m/s airflow to mitigate inhalation risks .
• Storage : Keep in airtight containers at 2–8°C, away from oxidizers and moisture .

Q. Emergency Measures :

• For spills, neutralize with inert adsorbents (e.g., vermiculite) and dispose via hazardous waste protocols .

How does the 1,2-propadienyl group influence the compound’s stability and reactivity?

Advanced Question
The 1,2-propadienyl (allene) moiety introduces unique reactivity:

• Electrophilic Susceptibility : Prone to oxidation or Michael additions due to electron-deficient sp carbons. Stabilize by storing under inert atmosphere .
• Thermal Sensitivity : Decomposes above 150°C, releasing toxic gases (e.g., CO). Avoid high-temperature reflux .
• Applications : The allene’s strained geometry enables cycloaddition reactions for constructing polycyclic frameworks .

What computational tools aid in predicting the biological activity of (5S)-5-(1,2-Propadienyl)pyrrolidin-2-one?

Advanced Question

• Molecular Docking : Simulate interactions with target proteins (e.g., enzymes) using AutoDock Vina .
• QSAR Modeling : Correlate substituent effects (e.g., allene length) with bioactivity data from analogous pyrrolidinones .
• ADMET Prediction : Use SwissADME to forecast pharmacokinetic properties (e.g., logP, BBB permeability) .

Limitations : Computational models require experimental validation via in vitro assays .